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Compound of Interest

Compound Name: Methyl 2-phenylacrylate

Cat. No.: B167593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety data for Methyl 2-
phenylacrylate (CAS No. 1865-29-8), a key building block in organic synthesis. Due to the

limited availability of specific quantitative toxicological and flammability data for this compound,

this document incorporates information from structurally similar and well-studied acrylate

esters, namely Methyl Acrylate, Ethyl Acrylate, and Methyl Methacrylate, to provide a thorough

safety profile. All data for surrogate compounds are clearly indicated.

Chemical and Physical Properties
Proper handling and storage procedures are predicated on a clear understanding of a

substance's physical and chemical properties. Methyl 2-phenylacrylate is a colorless to light

yellow liquid.[1] Key physical data are summarized in the table below.
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Property Value Source(s)

CAS Number 1865-29-8 [1][2]

Molecular Formula C10H10O2 [1][2]

Molecular Weight 162.19 g/mol [1]

Boiling Point
98 °C at 6 mmHg256 °C at 760

mmHg
[1][2]

Flash Point 145 °C (293 °F) [1][2]

Physical State Liquid [1]

Appearance Colorless to light yellow [1]

Toxicological Data and Health Hazards
While specific acute toxicity data (LD50/LC50) for Methyl 2-phenylacrylate are not readily

available in the reviewed literature, the compound is known to be harmful if swallowed, in

contact with skin, or inhaled.[2] It is classified as causing skin and serious eye irritation, and

may cause respiratory irritation.[1] The following table includes data for surrogate acrylate

compounds to provide a conservative estimate of potential toxicity.
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Hazard Data
Surrogate
Compound

Source(s)

Acute Oral Toxicity

(LD50)
300 mg/kg (rat) Methyl Acrylate [3]

Acute Dermal Toxicity

(LD50)
1300 mg/kg (rabbit) Methyl Acrylate [3]

Acute Inhalation

Toxicity (LC50)

No Data Available for

Methyl 2-

phenylacrylate

- -

Skin

Corrosion/Irritation

Causes skin irritation

(H315)
- [1]

Serious Eye

Damage/Irritation

Causes serious eye

irritation (H319)
- [1]

Respiratory/Skin

Sensitization

May cause skin

sensitization
Methyl Acrylate [3]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation
- [1]

Occupational Exposure Limits
Currently, there are no established specific occupational exposure limits (OELs), such as

Permissible Exposure Limits (PEL) or Threshold Limit Values (TLV), for Methyl 2-
phenylacrylate. However, given its structural similarity to other acrylates, the exposure limits

for related compounds should be considered as a precautionary measure.
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Exposure Limit Value
Surrogate
Compound

Source(s)

OSHA PEL (8-hour

TWA)
10 ppm (35 mg/m³) Methyl Acrylate [4]

NIOSH REL (10-hour

TWA)
10 ppm (35 mg/m³) Methyl Acrylate [5]

ACGIH TLV (8-hour

TWA)
2 ppm

Methyl Acrylate / Butyl

Acrylate
[4][5]

Fire and Explosion Hazard Data
Methyl 2-phenylacrylate is a combustible liquid with a high flash point.[1][2] While specific

explosive limits have not been determined, it is crucial to avoid heat, flames, and sparks.[2]

Data for surrogate compounds are provided for a comprehensive risk assessment.

Hazard Value
Surrogate
Compound

Source(s)

Flash Point 145 °C (293 °F) - [1][2]

Lower Explosion Limit

(LEL)
2.8% Methyl Acrylate [6]

Upper Explosion Limit

(UEL)
25% Methyl Acrylate [6]

Autoignition

Temperature
463 °C (865.4 °F) Methyl Acrylate [7]

Hazardous

Combustion Products
Carbon monoxide - [2]

Fire Extinguishing

Media

Dry powder, carbon

dioxide
- [2]

Experimental Protocols for Safe Handling
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A systematic approach to handling Methyl 2-phenylacrylate is essential to minimize exposure

and ensure laboratory safety. The following protocols are based on available data and best

practices for handling acrylate esters.

Engineering Controls
Ventilation: All work with Methyl 2-phenylacrylate should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[2][8] This is critical to minimize the inhalation

of vapors.

Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[9]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure.

Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are

mandatory.[8][9] For tasks with a higher risk of splashing, a face shield should be worn in

addition to goggles.[9]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, should be worn.

[10] Given that methacrylate monomers can penetrate latex and vinyl gloves rapidly, double

gloving with nitrile gloves is recommended for extended tasks.[11] Gloves should be

inspected before each use and replaced immediately if contaminated.[10]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect

against skin contact.[2][8]

Respiratory Protection: If work cannot be conducted in a fume hood or if there is a potential

for aerosol generation, a NIOSH-approved respirator with an organic vapor cartridge may be

required.[9]

Handling and Storage Procedures
Handling: Avoid direct contact with the substance.[9] Use appropriate tools and techniques to

prevent spills. Containers should be kept tightly closed when not in use.[10]
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Storage: Store Methyl 2-phenylacrylate in a cool, dry, and well-ventilated area, away from

direct sunlight and heat sources to prevent premature polymerization.[9][10] It should be

stored refrigerated (0-10°C).[1] Store separately from incompatible materials such as strong

oxidizing agents, acids, and bases.[2][10]

First Aid Measures
In the event of exposure, immediate action is crucial.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[2] Seek medical attention if irritation

persists.[2]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[2] Seek immediate medical

attention.[2]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[2]

Spill and Disposal Procedures
Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite) and place it in a sealed, labeled container for hazardous waste disposal.[9] For

larger spills, evacuate the area and contact your institution's environmental health and safety

department.

Disposal: Unused or excess monomer should be collected in a labeled, sealed hazardous

waste container.[9] Do not pour down the drain.[9] All contaminated materials (gloves,

absorbent pads, etc.) must also be disposed of as hazardous waste.[9]

Reactivity and Stability
Methyl 2-phenylacrylate is sensitive to heat and can undergo hazardous polymerization.[1]

[12] It is incompatible with strong oxidizing agents, acids, and bases.[2][10] The presence of an
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inhibitor is necessary to prevent spontaneous polymerization, and it is important to ensure that

the inhibitor is not depleted during storage.[6]

Visualized Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Methyl 2-
phenylacrylate, from initial risk assessment to emergency response.
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- Respirator (if needed)

Prepare Work Area
- Verify Fume Hood Function

- Ensure Emergency Equipment is Accessible

Handle Methyl 2-phenylacrylate
- In Fume Hood

- Avoid Contact & Inhalation

Proper Storage
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- Refrigerated, Away from Incompatibles

Spill Response
- Evacuate & Isolate

- Use Spill Kit

Exposure Response
- Administer First Aid

- Seek Medical Attention

Decontaminate Glassware & Surfaces

Dispose of Waste
- Segregate Hazardous Waste

- Label Containers

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 2-phenylacrylate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b167593?utm_src=pdf-body-img
https://www.benchchem.com/product/b167593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide is intended to provide comprehensive health and safety information for the handling

of Methyl 2-phenylacrylate. It is imperative that all laboratory personnel are thoroughly trained

on these procedures and have access to the appropriate safety equipment before working with

this chemical. Always consult the most recent Safety Data Sheet (SDS) provided by the

supplier and adhere to your institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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